N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine

• IUPAC Name: N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine
• InChI: InChI=1S/C14H21NO3S/c1-11(15-13-7-8-19(16,17)10-13)9-12-5-3-4-6-14(12)18-2/h3-6,11,13,15H,7-10H2,1-2H3
• InChI Key: KGYVVSVHOHKTCK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1OC)NC2CCS(=O)(=O)C2
• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol

Description

N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine, also known as MTDP, is a synthetic compound that has been of interest to researchers due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine is not fully understood. However, it has been proposed that this compound may act by modulating the activity of certain enzymes or receptors involved in cellular signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. For example, it has been found to decrease levels of pro-inflammatory cytokines in the lungs of mice with acute lung injury. Additionally, this compound has been shown to induce apoptosis in cancer cells, suggesting potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine is that it can be synthesized relatively easily using commercially available starting materials. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications.

Future Directions

There are several potential future directions for research on N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine. For example, further studies could be conducted to investigate its potential as a therapeutic agent for the treatment of cancer or other diseases. Additionally, more research is needed to fully understand its mechanism of action and to identify potential drug targets.

Synthesis Methods

N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine can be synthesized through a series of reactions involving the starting materials 2-methoxyphenylacetonitrile and 2-chloropropionyl chloride. The reaction proceeds through a series of steps involving the formation of an imine intermediate and subsequent reduction to yield the final product.

Scientific Research Applications

N-[1-(2-methoxyphenyl)propan-2-yl]-1,1-dioxothiolan-3-amine has shown potential as a therapeutic agent for the treatment of various diseases. One study found that this compound exhibited anti-inflammatory effects in a mouse model of acute lung injury. Another study demonstrated that this compound could inhibit the growth of cancer cells in vitro, suggesting potential applications in cancer therapy.